Cas no 2229273-68-9 (6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229273-68-9
• MF: C₁₁H₁₄F₄N₂
• MW: 250.235876560211
• CID: 5891699
• PubChem ID: 165743184
• Update Time: 2025-10-29

6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline
• 2229273-68-9
• EN300-1974930

• Inchi： 1S/C11H14F4N2/c1-17(2)10-6(7(5-16)11(14)15)3-4-8(12)9(10)13/h3-4,7,11H,5,16H2,1-2H3
• InChI Key： VWBBYGCRWGRFFQ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1N(C)C)F)F)F

Computed Properties

• Exact Mass: 250.10931110g/mol
• Monoisotopic Mass: 250.10931110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline

Introduction to 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229273-68-9)

6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline is a specialized organic compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229273-68-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and biochemical research. The presence of multiple fluorine atoms and an amine group in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.

The molecular framework of 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline consists of a benzene ring substituted with fluorine atoms at the 2 and 3 positions, linked to a propyl chain that terminates with an amine group. The N,N-dimethylation of the aniline moiety enhances its basicity and solubility, facilitating its interaction with various biological targets. This structural design not only contributes to its stability but also opens avenues for modifications that could improve its pharmacological efficacy.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation. 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline exemplifies this trend, as its fluorinated backbone and amine functionalities make it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The ability of 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline to interact with kinase domains has been explored in several preclinical studies. These studies have demonstrated that the compound can selectively inhibit specific kinases by binding to their active sites, thereby disrupting aberrant signaling cascades.

Furthermore, the compound's dual functionality—combining an amine group with fluorinated aromatic rings—makes it a versatile intermediate for further chemical modifications. Researchers have leveraged this property to synthesize derivatives with enhanced binding affinity or altered pharmacokinetic profiles. For instance, appending additional pharmacophores or introducing different substituents can fine-tune the compound's interactions with biological targets without compromising its core structural integrity.

The synthesis of 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular structure necessitates specialized methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to construct the desired fluorinated aromatic core. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it at scale.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline. Molecular modeling simulations have been used to predict binding affinities and optimize lead structures before experimental synthesis. This approach has significantly reduced the time and resources needed for drug development by identifying promising candidates early in the discovery pipeline.

The pharmacological profile of 6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline is still under active investigation. Preliminary studies suggest that it exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its stability under various storage conditions makes it suitable for long-term clinical trials and commercialization.

In conclusion,6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229273-68-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development position it as a promising candidate for further research and clinical evaluation. As our understanding of fluorinated compounds continues to grow,6-(3-amino-1,1-difluoropropan-2-yl)-2,3-difluoro-N,N-dimethylaniline is likely to play a pivotal role in shaping future therapeutic strategies.